Cas no 1806842-25-0 (2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid)

• Product Name: 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid
• CAS No: 1806842-25-0
• MF: C₇H₃Br₂F₂NO₂
• MW: 330.909027338028
• CID: 4811507
• Update Time: 2025-10-23

2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid

• Inchi： 1S/C7H3Br2F2NO2/c8-3-1-2(6(10)11)4(7(13)14)12-5(3)9/h1,6H,(H,13,14)
• InChI Key： VBELEZRVOVVWEO-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(C(=O)O)C(C(F)F)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 3
• Topological Polar Surface Area: 50.2

Additional information on 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid

Introduction to 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806842-25-0)

2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid, identified by the CAS number 1806842-25-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine derivatives, a class of heterocyclic aromatic compounds known for their diverse biological activities and synthetic utility. The presence of multiple halogen atoms and a carboxylic acid functional group makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structural features of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid include two bromine atoms at the 2 and 3 positions of the pyridine ring, a difluoromethyl group at the 5 position, and a carboxylic acid moiety at the 6 position. This unique arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can be exploited in various chemical reactions and biological assays. The compound's reactivity is influenced by the electron-withdrawing nature of the bromine and difluoromethyl groups, as well as the acidic character of the carboxylic acid.

In recent years, there has been growing interest in halogenated pyridine derivatives due to their potential applications in medicinal chemistry. Specifically, compounds containing bromine and difluoromethyl groups have been shown to exhibit enhanced binding affinity to biological targets, making them attractive candidates for drug discovery. For instance, studies have demonstrated that halogenated pyridines can act as scaffolds for kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The carboxylic acid group in 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid also provides a handle for further functionalization, allowing for the attachment of other pharmacophores or biomolecules.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of biologically active molecules. Researchers have leveraged its reactivity to develop novel inhibitors targeting various enzymes involved in disease pathways. For example, modifications to the pyridine core have led to the discovery of compounds with potent antiviral and antibacterial properties. The difluoromethyl group, in particular, has been recognized for its ability to improve metabolic stability and binding interactions within biological systems. This has made it a popular choice for medicinal chemists seeking to optimize drug candidates.

The synthesis of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. The introduction of bromine atoms can be achieved through electrophilic aromatic substitution reactions, while the incorporation of the difluoromethyl group often requires specialized fluorination techniques. The final step involves carboxylation at the 6 position, which can be accomplished using various carboxylation methods such as lithiation followed by reaction with carbon dioxide or oxidation of an alcohol precursor.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Catalytic processes and green chemistry approaches have been explored to improve yields and reduce waste during production. These innovations not only make 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid more cost-effective but also align with sustainable chemistry principles. Such developments are crucial for supporting ongoing research and ensuring that high-quality intermediates are readily available to the scientific community.

Beyond its pharmaceutical applications, this compound has also shown promise in agrochemical research. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid make it a versatile building block for designing novel agrochemicals with improved efficacy and environmental safety profiles.

The biological activity of this compound has been extensively studied in recent years. In vitro assays have revealed that derivatives of this molecule can modulate various enzymatic pathways relevant to human health. For example, researchers have investigated its potential as a scaffold for developing inhibitors targeting enzymes overexpressed in cancer cells. Additionally, its interaction with receptors involved in neurotransmission has been explored as a basis for treating neurological disorders.

The safety profile of 2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid is another critical consideration in its application. While preliminary studies suggest that it exhibits moderate solubility and stability under standard conditions, further toxicological assessments are necessary before it can be widely used in drug development or industrial processes. Collaborative efforts between chemists and toxicologists are essential to ensure that any potential risks are thoroughly evaluated.

In conclusion,2,3-Dibromo-5-(difluoromethyl)pyridine-6-carboxylic acid (CAS No. 1806842-25-0) represents a significant advancement in synthetic chemistry with broad implications for pharmaceutical and agrochemical research. Its unique structural features offer opportunities for designing innovative therapeutics targeting various diseases. As research continues to uncover new applications for this compound, it will undoubtedly play an important role in future drug discovery efforts.